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Compound of Interest

Compound Name: 1-Phenylethyl acetate

Cat. No.: B1195265 Get Quote

An In-depth Technical Guide to 1-Phenylethyl Acetate: Synonyms, Properties, Synthesis, and

Analysis

This technical guide provides a comprehensive overview of 1-Phenylethyl acetate, a versatile

organic compound with significant applications in the fragrance, flavor, and pharmaceutical

industries. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its nomenclature, physicochemical properties,

synthesis protocols, and analytical methodologies.

Nomenclature and Identification
1-Phenylethyl acetate is known by a variety of synonyms and alternative names, reflecting its

widespread use and chemical nature. Proper identification is crucial for scientific and

commercial purposes.

Synonyms and Alternative Names:

α-Methylbenzyl acetate

Styrallyl acetate

Methyl phenyl carbinyl acetate

Gardenol
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(1R)-1-phenylethyl acetate

(1S)-1-phenylethyl acetate

(±)-α-Methylbenzyl acetate

(±)-α-Phenethyl acetate

1-Acetoxy-1-phenylethane

Benzenemethanol, α-methyl-, acetate

sec-Phenylethyl acetate

Chemical Identifiers:

Identifier Value

CAS Number 93-92-5[1]

Molecular Formula C₁₀H₁₂O₂[1]

Molecular Weight 164.20 g/mol [2][3]

IUPAC Name 1-phenylethyl acetate[4]

InChI Key QUMXDOLUJCHOAY-UHFFFAOYSA-N[2]

SMILES CC(C1=CC=CC=C1)OC(=O)C[4]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 1-Phenylethyl
acetate is presented below for easy reference.

Table 1: Physicochemical Properties of 1-Phenylethyl Acetate
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Property Value Reference

Appearance Colorless to pale yellow liquid [1]

Odor Pleasant, fruity, floral [5]

Boiling Point 212 °C at 1013 hPa [2][3]

Melting Point -60 °C [2][3]

Density 1.03 g/cm³ at 20 °C [2][3]

Refractive Index (n20/D) 1.492 - 1.497 [1]

Flash Point 91 °C [2][3]

Autoignition Temperature 450 °C [2][3]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[6]

Table 2: Spectroscopic Data for 1-Phenylethyl Acetate

Spectroscopy Key Data Points

¹H NMR (400 MHz, CDCl₃)

δ 7.32 – 7.20 (m, 5H, Ar-H), 5.85 (q, J=6.6 Hz,

1H, CH), 2.04 (s, 3H, COCH₃), 1.51 (d, J=6.6

Hz, 3H, CH₃)

¹³C NMR (100 MHz, CDCl₃)
δ 170.4, 141.9, 128.5, 127.6, 125.9, 72.3, 22.2,

21.3

IR (Infrared)

Major peaks at approximately 1745 cm⁻¹ (C=O,

ester), 1240 cm⁻¹ (C-O, ester), 3030 cm⁻¹ (C-H,

aromatic), 2980 cm⁻¹ (C-H, aliphatic)

Mass Spectrometry (EI-MS) Major fragments (m/z): 104, 122, 43, 105, 77[1]

Synthesis of 1-Phenylethyl Acetate
1-Phenylethyl acetate can be synthesized through several routes, including chemical and

enzymatic methods.
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Chemical Synthesis: Esterification of 1-Phenylethanol
A common laboratory and industrial method for the synthesis of 1-Phenylethyl acetate is the

Fischer esterification of 1-phenylethanol with acetic acid, typically in the presence of an acid

catalyst. An alternative approach involves the use of acetic anhydride, which can lead to higher

yields.[7] A general procedure is outlined below.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-phenylethanol (1.0 eq), acetic anhydride (1.2 eq), and a catalytic amount

of a strong acid (e.g., sulfuric acid) or a Lewis acid.

Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully add

water to quench the excess acetic anhydride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent, such as diethyl ether or ethyl acetate.

Washing: Wash the organic layer sequentially with a saturated sodium bicarbonate solution

to neutralize the acidic catalyst and any remaining acetic acid, followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 1-
Phenylethyl acetate.

Enzymatic Synthesis: Kinetic Resolution
Enzymatic synthesis offers a green and highly selective alternative for producing

enantiomerically pure 1-Phenylethyl acetate. Lipases are commonly used to catalyze the

esterification or transesterification of 1-phenylethanol.[8]
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Experimental Protocol (using Novozym 435):[8]

Reaction Mixture: In a suitable reaction vessel, dissolve 1-phenylethanol (e.g., 100 mmol/L)

and an acyl donor such as vinyl acetate (e.g., 500 mmol/L) in an organic solvent (e.g., n-

hexane).[8]

Enzyme Addition: Add Novozym 435 lipase (e.g., 40 mg/mL) to the reaction mixture.[8]

Incubation: Incubate the mixture at a controlled temperature (e.g., 60°C) with constant

agitation (e.g., 200 rpm) for a specified period (e.g., 24 hours).[8]

Monitoring: Monitor the reaction progress by taking samples at regular intervals and

analyzing them by gas chromatography.[8]

Enzyme Recovery: Upon completion, the immobilized enzyme can be recovered by filtration

for reuse.[8]

Product Isolation: The product, 1-Phenylethyl acetate, can be isolated from the reaction

mixture after removing the solvent. Further purification can be achieved through

chromatography if required.
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Reaction Preparation

Enzymatic Reaction Product Isolation & Purification

1-Phenylethanol

Reaction Vessel

Vinyl Acetate
(Acyl Donor)

n-Hexane
(Solvent)

Incubation
(60°C, 200 rpm, 24h)

Add Enzyme

Novozym 435
(Lipase)

FiltrationReaction Mixture Solvent Removal

Recovered Novozym 435Solid

Purification
(Chromatography) 1-Phenylethyl AcetatePure

Click to download full resolution via product page

Enzymatic synthesis workflow for 1-Phenylethyl acetate.

Analytical Methods
Accurate analysis of 1-Phenylethyl acetate is essential for quality control and research

purposes. Gas chromatography is the most common technique employed.

Gas Chromatography (GC) Analysis Protocol:[8]

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a

mass spectrometer (MS).
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Column: A capillary column suitable for separating volatile organic compounds, such as a

KB-5 (30 m x 0.32 mm x 0.25 µm).[8]

Carrier Gas: Nitrogen at a specified pressure (e.g., 0.1 MPa).[8]

Flow Rates: Hydrogen at 30 mL/min and air at 300 mL/min for FID.[8]

Temperatures:

Injector: 140°C[8]

Column: 230°C (isothermal)[8]

Detector: 230°C[8]

Injection Volume: 0.5 µL[8]

Internal Standard: Benzyl alcohol can be used as an internal standard for quantitative

analysis.[8]

Sample Preparation

Gas Chromatography System Data Analysis

Sample containing
1-Phenylethyl acetate

GC Vial

Internal Standard
(e.g., Benzyl alcohol)

Injector
(140°C)

Inject 0.5 µL GC Column (KB-5)
(230°C)

Detector (FID/MS)
(230°C) ChromatogramSignal Quantification ResultsConcentration

Click to download full resolution via product page

Workflow for the analysis of 1-Phenylethyl acetate by Gas Chromatography.

Biological Activity and Significance
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The biological activity of 1-Phenylethyl acetate is an area of ongoing research. While it is

primarily known for its sensory properties, some studies have investigated its interactions with

biological systems.

Enzymatic Hydrolysis: Esterases, such as those from Bacillus licheniformis and

Pseudomonas fluorescens, can catalyze the hydrolysis of 1-Phenylethyl acetate.[9]

Notably, some of these enzymes exhibit high enantioselectivity, preferentially hydrolyzing

one enantiomer over the other.[9] For instance, the YbfF esterase from E. coli selectively

hydrolyzes (R)-1-phenylethyl acetate to produce (R)-1-phenylethanol with high

enantiomeric excess.[9] This characteristic is valuable for the production of chiral alcohols,

which are important building blocks in the synthesis of pharmaceuticals.

Antimicrobial and Antifungal Activity: While direct data for 1-Phenylethyl acetate is limited,

related compounds such as phenyl acetate and its derivatives have shown some

antimicrobial and antifungal properties. For example, methyl phenylacetate has

demonstrated inhibitory effects against Escherichia coli.[10]

Signaling Pathways: Currently, there is a lack of specific information detailing the

involvement of 1-Phenylethyl acetate in defined cellular signaling pathways. Its biological

effects are likely mediated through its interaction with enzymes, such as esterases, or

potentially through non-specific membrane effects due to its lipophilic nature. Further

research is needed to elucidate any specific signaling roles.

Racemic
1-Phenylethyl Acetate

((R/S)-PEA)

Enantioselective
Esterase (e.g., YbfF)

Substrate

(R)-1-PhenylethanolProduct

(S)-1-Phenylethyl AcetateUnreacted

Acetic AcidByproduct
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Enantioselective hydrolysis of racemic 1-Phenylethyl acetate by an esterase.
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Conclusion
1-Phenylethyl acetate is a well-characterized compound with a range of synonyms and

established analytical and synthesis protocols. Its pleasant aroma has secured its place in the

flavor and fragrance industries, while its chemical properties make it a useful intermediate in

organic synthesis. The growing interest in biocatalysis has highlighted the potential for

producing enantiomerically pure forms of this and related compounds, opening up new

avenues for its application in the pharmaceutical and fine chemical sectors. Further research

into its biological activities may reveal additional therapeutic or industrial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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